Cas no 187022-17-9 (Desnitro-olefin Imidacloprid)

Desnitro-olefin Imidacloprid structure
Desnitro-olefin Imidacloprid structure
Product Name:Desnitro-olefin Imidacloprid
CAS No:187022-17-9
MF:C9H9ClN4
MW:208.64755988121
CID:1108234
PubChem ID:9815679
Update Time:2025-04-20

Desnitro-olefin Imidacloprid Chemical and Physical Properties

Names and Identifiers

    • 1-[(6-chloro-3-pyridinyl)methyl]-1H-Imidazol-2-amine
    • Desnitro-olefin Imidacloprid
    • imidacloprid guanidine olefin
    • 1-((6-Chloropyridin-3-yl)methyl)-1H-imidazol-2-amine
    • NTN33893 - desnitro olefine
    • NS00014292
    • 1-(6-Chloropyridin-3-yl methyl)-1H-imidazol-2-yl amin
    • CHEMBL73345
    • 1-[(6-chloropyridin-3-yl)methyl]-1H-imidazol-2-amine
    • DTXSID50904089
    • 1-[(6-chloro-3-pyridinyl) methyl]-2-iminoimidazole
    • SCHEMBL7499950
    • BDBM50472288
    • 187022-17-9
    • N2Y
    • 1H-Imidazol-2-amine, 1-[(6-chloro-3-pyridinyl)methyl]-
    • Imidacloprid-desnitro-olefin; 1-[(6-Chloro-3-pyridinyl)methyl]-1H-imidazol-2-amine (ACI); 1H-Imidazol-2-amine, 1-[(6-chloro-3-pyridinyl)methyl]- (9CI, ACI)
    • Inchi: 1S/C9H9ClN4/c10-8-2-1-7(5-13-8)6-14-4-3-12-9(14)11/h1-5H,6H2,(H2,11,12)
    • InChI Key: GUKNBXPEMHBPPZ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=N1)CN1C=CN=C1N

Computed Properties

  • Exact Mass: 208.0515740g/mol
  • Monoisotopic Mass: 208.0515740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 56.7Ų

Desnitro-olefin Imidacloprid Pricemore >>

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